Cas no 892780-95-9 (3-(2,5-dimethylbenzenesulfonyl)-1-ethyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one)

• Product Name: 3-(2,5-dimethylbenzenesulfonyl)-1-ethyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one
• CAS No: 892780-95-9
• MF: C₂₅H₃₀FN₃O₃S
• MW: 471.587408542633
• CID: 5422827
• Update Time: 2025-05-20

3-(2,5-dimethylbenzenesulfonyl)-1-ethyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)sulfonyl-1-ethyl-7-(4-ethylpiperazin-1-yl)-6-fluoroquinolin-4-one
• 3-(2,5-dimethylbenzenesulfonyl)-1-ethyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H30FN3O3S/c1-5-27-9-11-29(12-10-27)22-15-21-19(14-20(22)26)25(30)24(16-28(21)6-2)33(31,32)23-13-17(3)7-8-18(23)4/h7-8,13-16H,5-6,9-12H2,1-4H3
• InChI Key： KNLCIVYCEGRTSD-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(F)C(N3CCN(CC)CC3)=C2)C(=O)C(S(C2=CC(C)=CC=C2C)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-(2,5-dimethylbenzenesulfonyl)-1-ethyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one

3-(2,5-Dimethylbenzenesulfonyl)-1-Ethyl-7-(4-Ethylpiperazin-1-Yl)-6-Fluoro-1,4-Dihydroquinolin-4-One: A Comprehensive Overview

The compound 3-(2,5-dimethylbenzenesulfonyl)-1-ethyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one, with CAS number 892780-95, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule belongs to the class of quinolone derivatives, which have been extensively studied for their diverse biological activities. The integration of a sulfonyl group at the 3-position and an ethyl-substituted piperazine moiety at the 7-position introduces intriguing electronic and steric properties that may enhance its pharmacological profile.

Recent studies have highlighted the importance of quinolone derivatives in drug discovery, particularly in the development of antibiotics, anticancer agents, and anti-inflammatory drugs. The presence of a fluoro group at the 6-position further modulates the electronic environment of the molecule, potentially influencing its binding affinity to target proteins. Researchers have employed computational methods such as molecular docking and quantum mechanics to elucidate the interactions between this compound and various biological targets. These studies have provided valuable insights into its potential mechanisms of action.

The synthesis of 3-(2,5-dimethylbenzenesulfonyl)-1-Ethyl derivatives involves a multi-step process that typically includes Friedel-Crafts acylation and subsequent functionalization. The introduction of the piperazine ring is achieved through nucleophilic substitution reactions, ensuring high yields and purity. Advanced chromatographic techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the structural integrity of the final product.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in preclinical models. Studies conducted in rodents have demonstrated moderate bioavailability following oral administration, suggesting its potential for systemic delivery. However, further investigations are required to optimize its pharmacokinetic properties for clinical use.

The biological evaluation of this compound has revealed promising results in vitro. It has shown potent inhibitory activity against several enzymes implicated in inflammatory diseases and cancer progression. For instance, it demonstrates selective inhibition of cyclooxygenase (COX) isoforms, which are key players in inflammation. Additionally, preliminary data suggest that it may interfere with cell cycle progression in cancer cells by modulating key regulatory proteins.

Recent advancements in medicinal chemistry have emphasized the role of structure-based drug design in optimizing molecular properties. By leveraging insights from X-ray crystallography and molecular dynamics simulations, researchers can refine the structure of this compound to enhance its efficacy and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for its translation into clinical trials.

In conclusion, CAS 892780-based compounds represent a promising avenue for drug development. Their unique chemical architecture and favorable pharmacological profiles make them strong candidates for addressing unmet medical needs. As research progresses, further exploration into their mechanisms of action and optimization strategies will be crucial for unlocking their full therapeutic potential.